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Introduction

In the intricate landscape of biochemical research, the control of pH is paramount to the

success and reproducibility of experiments. Enzymes, the catalysts of biological systems,

exhibit optimal activity within narrow pH ranges. Deviations from this optimal pH can lead to

conformational changes, reduced activity, or even irreversible denaturation.[1][2][3] Bicine

(N,N-Bis(2-hydroxyethyl)glycine), a zwitterionic organic compound, is a vital tool in the

researcher's arsenal for maintaining pH stability. As one of "Good's buffers," it was specifically

developed for biological research due to its favorable properties, including high water solubility,

chemical stability, and minimal permeability through biological membranes.[4][5][6] This guide

provides an in-depth exploration of the Bicine buffer's mechanism of action, its quantitative

properties, and its application in enzymatic reactions, offering a technical resource for scientists

and drug development professionals.

Core Mechanism of Action
The buffering capacity of Bicine stems from its molecular structure, which contains both a

tertiary amine group and a carboxyl group.[1][2][6] This zwitterionic nature allows it to act as

both a proton donor and acceptor, effectively neutralizing added acids or bases to maintain a

stable pH. In solution, Bicine exists in equilibrium between its protonated (acidic) and
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deprotonated (basic) forms. The pKa of Bicine is approximately 8.35 at 20°C, making it an

excellent buffer for experiments requiring a stable pH in the range of 7.6 to 9.0.[7][8]

When the pH of the solution decreases (increase in H+), the carboxylate group of Bicine

accepts a proton. Conversely, when the pH increases (decrease in H+), the tertiary amine

group donates a proton. This dynamic equilibrium effectively resists drastic changes in pH,

thereby protecting the sensitive three-dimensional structure and catalytic function of enzymes.

[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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